Cas no 1209947-02-3 (1-(2,5-difluorophenyl)cyclopropan-1-amine)

• Product Name: 1-(2,5-difluorophenyl)cyclopropan-1-amine
• CAS No: 1209947-02-3
• MF: C₉H₉F₂N
• MW: 169.171269178391
• MDL: MFCD11037199
• CID: 1087766
• PubChem ID: 45791187
• Update Time: 2025-06-29

1-(2,5-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Difluorophenyl)cyclopropanamine
• 1-(2,5-difluorophenyl)cyclopropan-1-amine
• 1-(2,5-difluorophenyl)cyclopropanamine(SALTDATA: HCl)
• AKOS006305995
• MFCD11037199
• 1-(2,5-difluorophenyl)cyclopropylamine
• SY226073
• SCHEMBL15173415
• XFKFEVCSHCTSQX-UHFFFAOYSA-N
• CS-0268878
• 1209947-02-3
• AC3201
• EN300-1847597
• ALBB-032324

• MDL： MFCD11037199
• Inchi： 1S/C9H9F2N/c10-6-1-2-8(11)7(5-6)9(12)3-4-9/h1-2,5H,3-4,12H2
• InChI Key： XFKFEVCSHCTSQX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1(CC1)N)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 218.3±40.0 °C at 760 mmHg
• Flash Point: 103.5±14.4 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(2,5-difluorophenyl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,5-difluorophenyl)cyclopropan-1-amine

Recent Advances in the Study of 1-(2,5-Difluorophenyl)cyclopropan-1-amine (CAS: 1209947-02-3)

The compound 1-(2,5-difluorophenyl)cyclopropan-1-amine (CAS: 1209947-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the unique structural features of 1-(2,5-difluorophenyl)cyclopropan-1-amine, which make it a promising scaffold for the design of novel bioactive molecules. The presence of the cyclopropylamine moiety, combined with the difluorophenyl group, has been shown to enhance both the metabolic stability and binding affinity of the compound to various biological targets. Researchers have employed advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and enantioselective synthesis, to produce this compound with high purity and yield.

Pharmacological evaluations of 1-(2,5-difluorophenyl)cyclopropan-1-amine have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro and in vivo studies suggest that the compound exhibits affinity for serotonin and dopamine receptors, indicating possible applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. Additionally, preliminary data from animal models have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration.

One of the most notable advancements in the study of this compound is its application in the development of positron emission tomography (PET) tracers. Researchers have successfully radiolabeled 1-(2,5-difluorophenyl)cyclopropan-1-amine with fluorine-18, enabling its use in non-invasive imaging of neurotransmitter systems in the brain. This innovation holds significant promise for advancing our understanding of CNS disorders and improving diagnostic accuracy.

Despite these promising findings, challenges remain in the clinical translation of 1-(2,5-difluorophenyl)cyclopropan-1-amine. Issues such as potential off-target effects, long-term toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research efforts are focused on optimizing the compound's structure-activity relationships (SAR) to enhance its selectivity and efficacy while minimizing adverse effects.

In conclusion, 1-(2,5-difluorophenyl)cyclopropan-1-amine (CAS: 1209947-02-3) represents a versatile and pharmacologically active compound with broad potential in medicinal chemistry and drug development. Continued research into its mechanisms of action and therapeutic applications is expected to yield valuable insights and pave the way for novel treatments in the fields of neuroscience and beyond. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this promising molecule.